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Abstract
This application note details the standardized laboratory procedure for determining the total

hardness of water samples, a critical parameter in pharmaceutical manufacturing, drug

development, and scientific research. Water hardness is primarily caused by the presence of

dissolved divalent cations, mainly calcium (Ca²⁺) and magnesium (Mg²⁺).[1] High levels of

these ions can lead to precipitation, interfere with the action of surfactants and detergents, and

affect the stability and solubility of drug formulations. The method described herein is the

complexometric titration of Ca²⁺ and Mg²⁺ with ethylenediaminetetraacetic acid (EDTA), a

widely accepted and reliable technique.[2][3][4]

Introduction
The concept of "hard water" refers to water with a high concentration of dissolved minerals,

predominantly calcium and magnesium ions.[1] While other divalent cations can contribute,

Ca²⁺ and Mg²⁺ are the most significant. The total hardness is typically expressed as the

equivalent concentration of calcium carbonate (CaCO₃) in milligrams per liter (mg/L) or parts

per million (ppm).

In research and pharmaceutical settings, precise control over water quality is paramount.

Undesirable water hardness can lead to:

Precipitation of salts, causing equipment scaling and blockages.
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Inactivation of active pharmaceutical ingredients (APIs).

Instability in emulsions and other complex formulations.

Interference with chemical reactions in sensitive assays.

The standard method for quantifying total water hardness is through complexometric titration

with EDTA.[5][6] EDTA is a hexadentate chelating agent that forms highly stable, 1:1

stoichiometric complexes with Ca²⁺ and Mg²⁺ ions.[7] The endpoint of the titration is detected

using a metallochromic indicator, such as Eriochrome Black T (EBT), which changes color

upon complexation with the metal ions.[2][3]

Principle of the Method
The determination of total water hardness by EDTA titration is based on the following chemical

principles:

Buffering: The water sample is first buffered to a pH of approximately 10 using an ammonia-

ammonium chloride buffer.[2][7][8] This alkaline condition is necessary for the indicator to

function correctly and ensures the stability of the metal-EDTA complexes.[9]

Indicator-Metal Complex Formation: A small amount of Eriochrome Black T (EBT) indicator is

added to the sample. At pH 10, EBT is blue. In the presence of Ca²⁺ and Mg²⁺ ions, it forms

a less stable, wine-red complex (M-EBT).[2][3][9]

Mg²⁺ + EBT (blue) → [Mg-EBT]²⁺ (wine-red)

Titration with EDTA: The sample is then titrated with a standardized solution of EDTA. EDTA

has a higher affinity for Ca²⁺ and Mg²⁺ than EBT does.[2] As EDTA is added, it sequentially

chelates any free Ca²⁺ and Mg²⁺ ions first, and then displaces the metal ions from the M-

EBT complex.

[Mg-EBT]²⁺ (wine-red) + EDTA⁴⁻ → [Mg-EDTA]²⁻ + EBT (blue)

Endpoint Detection: The endpoint is reached when all the Ca²⁺ and Mg²⁺ ions have been

complexed by EDTA. At this point, the EBT indicator is released back into its free, blue form,
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resulting in a sharp color change from wine-red to sky blue.[2][3] The volume of EDTA used

is directly proportional to the total concentration of Ca²⁺ and Mg²⁺ ions in the sample.

Experimental Protocol: Total Hardness
Determination
Reagents and Materials

Standard EDTA Solution (0.01 M): Prepare according to standard laboratory procedures or

purchase a certified solution.[5]

Ammonia Buffer Solution (pH 10): Dissolve 67.5 g of ammonium chloride (NH₄Cl) in 570 mL

of concentrated ammonium hydroxide (NH₄OH) and dilute to 1 L with deionized water.[9]

Always prepare in a fume hood.

Eriochrome Black T (EBT) Indicator: Dissolve 0.5 g of EBT powder in 100 mL of an

appropriate solvent like triethanolamine or ethanol.[9] Commercial preparations are also

available.

Standard Calcium Carbonate Solution (for EDTA standardization): Accurately weigh 1.000 g

of anhydrous CaCO₃, transfer to a 1 L volumetric flask. Add dilute HCl dropwise until the

CaCO₃ is dissolved, then dilute to the mark with deionized water. This solution has a

concentration of 1.00 mg CaCO₃/mL.[9]

Apparatus: 50 mL burette, 100 mL volumetric pipette, 250 mL conical flasks, magnetic stirrer,

and stir bar.[10]

Procedure
Part A: Standardization of EDTA Solution (if not pre-standardized)

Pipette 20.0 mL of the standard CaCO₃ solution into a 250 mL conical flask.

Add approximately 80 mL of deionized water.

Add 5 mL of pH 10 ammonia buffer and 3-5 drops of EBT indicator. The solution will turn

wine-red.[11]
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Titrate with the EDTA solution from the burette with constant stirring until the color changes

from wine-red to a distinct blue.[11]

Record the volume of EDTA consumed (V₁). Repeat the titration at least twice more to obtain

concordant results (within 0.1 mL).[7]

Part B: Determination of Total Hardness in Water Sample

Pipette 100.0 mL of the water sample into a 250 mL conical flask.

Add 5 mL of pH 10 ammonia buffer and 3-5 drops of EBT indicator. The solution should turn

wine-red if hardness is present.[2][3]

Titrate with the standardized EDTA solution from the burette with constant stirring.

The endpoint is reached when the last tinge of red disappears, and the solution turns a clear

sky blue.[3]

Record the volume of EDTA consumed (V₂). Repeat the titration for concordant results.

Calculations
The total hardness is calculated as mg/L of CaCO₃ equivalent.

1. Molarity of EDTA (if standardized in Part A): Molarity of EDTA (M₂) = (Molarity of CaCO₃ ×

Volume of CaCO₃) / Volume of EDTA (V₁)

2. Total Hardness Calculation: Total Hardness (as mg/L CaCO₃) = (V₂ × M_EDTA × 100.09

g/mol × 1000 mg/g) / Volume of Sample (L)

Where:

V₂ is the average volume of EDTA used for the water sample (in L).

M_EDTA is the molarity of the standardized EDTA solution (in mol/L).

100.09 g/mol is the molar mass of CaCO₃.

Volume of Sample is the volume of the water sample used (in L).
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A simplified formula is often used: Total Hardness (mg/L as CaCO₃) = (V₂ [mL] × 1000) /

Sample Volume [mL] (This simplified formula applies if 1 mL of the EDTA titrant is equivalent to

1 mg of CaCO₃)[9]

Data Presentation
The results of the titration should be recorded systematically for clarity and reproducibility.

Titration

Parameter
Trial 1 Trial 2 Trial 3 Average

Sample Volume

(mL)
100.0 100.0 100.0 100.0

Initial Burette

Reading (mL)
0.00 15.10 30.15 -

Final Burette

Reading (mL)
15.10 30.15 45.20 -

Volume of EDTA

Used (mL)
15.10 15.05 15.05 15.07

Calculated Total

Hardness (mg/L

as CaCO₃)

- - - Calculated Value

Indicator Color Changes

Indicator Eriochrome Black T (EBT)

Initial Color (in presence of Ca²⁺/Mg²⁺ at pH 10) Wine-Red

Endpoint Color (all Ca²⁺/Mg²⁺ chelated by

EDTA)
Sky Blue

Visualizations
Logical Workflow for Hardness Determination
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Preparation Titration Procedure

Calculation

Prepare 0.01M EDTA

Titrate with EDTA

Prepare pH 10 Buffer

Add 5 mL pH 10 Buffer

Prepare EBT Indicator

Add 3-5 drops EBT Indicator
(Solution turns Wine-Red)

Take 100 mL Water Sample

Observe Color Change
(Wine-Red to Sky Blue)

Record Volume of EDTA Used

Calculate Total Hardness
(mg/L as CaCO3)

Click to download full resolution via product page

Caption: Experimental workflow for total water hardness determination.
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Chemical Interaction Pathway

Ca²⁺ / Mg²⁺

[M-EBT]
(Wine-Red)

+ EBT

[M-EDTA]
(Stable Complex)

EBT
(Blue)

+ EDTA

EDTA

Click to download full resolution via product page

Caption: Reaction pathway of metal ions, indicator, and EDTA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. youtube.com [youtube.com]

2. Determination of Hardness of Water [staff.buffalostate.edu]

3. cd1.edb.hkedcity.net [cd1.edb.hkedcity.net]

4. youtube.com [youtube.com]

5. cefns.nau.edu [cefns.nau.edu]

6. alfa-chemistry.com [alfa-chemistry.com]

7. m.youtube.com [m.youtube.com]

8. youtube.com [youtube.com]

9. youtube.com [youtube.com]

10. m.youtube.com [m.youtube.com]

11. uobabylon.edu.iq [uobabylon.edu.iq]

To cite this document: BenchChem. [Application Note: Determination of Total Water
Hardness Using Complexometric Titration]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1583530#dpta-for-the-determination-of-water-
hardness]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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